Cas no 1782332-67-5 (1-Pentanesulfonyl chloride, 2-methoxy-)

• Product Name: 1-Pentanesulfonyl chloride, 2-methoxy-
• CAS No: 1782332-67-5
• MF: C₆H₁₃ClO₃S
• MW: 200.683620214462
• CID: 5283454
• Update Time: 2025-06-13

1-Pentanesulfonyl chloride, 2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanesulfonyl chloride, 2-methoxy-

• Inchi： 1S/C6H13ClO3S/c1-3-4-6(10-2)5-11(7,8)9/h6H,3-5H2,1-2H3
• InChI Key： HOUWOYJOTWRDCD-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C(OC)CCC

Additional information on 1-Pentanesulfonyl chloride, 2-methoxy-

Recent Advances in the Application of 1-Pentanesulfonyl chloride, 2-methoxy- (CAS: 1782332-67-5) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 1-Pentanesulfonyl chloride, 2-methoxy- (CAS: 1782332-67-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential applications in drug discovery and development. This sulfonyl chloride derivative, characterized by its methoxy-substituted pentane chain, has been explored as a versatile building block for the synthesis of various biologically active molecules. Recent studies have highlighted its role in the development of novel enzyme inhibitors, prodrugs, and targeted therapeutics, making it a compound of considerable interest to researchers in the field.

A key area of research involving 1-Pentanesulfonyl chloride, 2-methoxy- is its application in the synthesis of sulfonamide-based compounds. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antiviral, and anticancer properties. Recent publications have demonstrated the efficacy of this compound in facilitating the introduction of sulfonamide groups into complex molecular frameworks, thereby enhancing the pharmacological profiles of the resulting derivatives. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of 1782332-67-5 in the synthesis of potent carbonic anhydrase inhibitors, which show promise for the treatment of glaucoma and certain cancers.

Another notable application of 1-Pentanesulfonyl chloride, 2-methoxy- is in the field of prodrug design. Prodrugs are biologically inactive compounds that can be metabolized in vivo to release active drug molecules. The methoxy group in 1782332-67-5 provides a handle for further chemical modifications, enabling the development of prodrugs with improved solubility and bioavailability. A recent study in Bioorganic & Medicinal Chemistry Letters detailed the use of this compound to create prodrugs of poorly water-soluble anticancer agents, resulting in enhanced tumor targeting and reduced systemic toxicity.

In addition to its role in drug design, 1-Pentanesulfonyl chloride, 2-methoxy- has also been investigated for its potential in chemical biology tools. Researchers have utilized its reactive sulfonyl chloride group to label proteins and other biomolecules, facilitating studies on protein-protein interactions and cellular signaling pathways. A 2022 paper in Angewandte Chemie demonstrated the successful application of 1782332-67-5 in the development of activity-based probes for serine hydrolases, a class of enzymes implicated in numerous diseases.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 1-Pentanesulfonyl chloride, 2-methoxy-, particularly due to its sensitivity to moisture and potential reactivity issues. Recent advancements in synthetic methodologies, however, have addressed some of these concerns. For example, a 2023 report in Organic Process Research & Development outlined an optimized protocol for the preparation of 1782332-67-5 under anhydrous conditions, yielding high purity and improved stability.

In conclusion, 1-Pentanesulfonyl chloride, 2-methoxy- (CAS: 1782332-67-5) represents a valuable tool in chemical biology and pharmaceutical research, with diverse applications ranging from drug discovery to chemical probes. Ongoing studies continue to explore its potential, and future research is expected to uncover even more innovative uses for this compound. As the field advances, the integration of 1782332-67-5 into multidisciplinary research efforts will likely contribute to the development of novel therapeutics and diagnostic tools.